Cas no 1261930-46-4 (5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid)

5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a chloro-methylphenyl substituent, which enhances its utility as a versatile intermediate in organic synthesis and pharmaceutical development. The presence of both fluorine and chloro-methyl groups contributes to its unique electronic and steric properties, making it valuable for designing bioactive compounds or functional materials. Its well-defined structure allows for precise modifications in drug discovery, particularly in the development of enzyme inhibitors or receptor-targeted molecules. The compound’s stability and compatibility with cross-coupling reactions further underscore its applicability in advanced chemical synthesis.
5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid structure
1261930-46-4 structure
Product Name:5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid
CAS No:1261930-46-4
MF:C14H10ClFO2
MW:264.679406642914
MDL:MFCD18320877
CID:2764222
PubChem ID:53226776
Update Time:2025-06-30

5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261930-46-4
    • 4'-Chloro-4-fluoro-3'-methyl[1,1'-biphenyl]-3-carboxylic acid
    • MFCD18320877
    • DTXSID50690394
    • 5-(4-CHLORO-3-METHYLPHENYL)-2-FLUOROBENZOIC ACID
    • 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid, 95%
    • 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid
    • MDL: MFCD18320877
    • Inchi: 1S/C14H10ClFO2/c1-8-6-9(2-4-12(8)15)10-3-5-13(16)11(7-10)14(17)18/h2-7H,1H3,(H,17,18)
    • InChI Key: HIFAYCAAFXVQQR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

  • Exact Mass: 264.0353354Da
  • Monoisotopic Mass: 264.0353354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB328079-5 g
5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid, 95%; .
1261930-46-4 95%
5g
€1159.00 2023-04-26
abcr
AB328079-5g
5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid, 95%; .
1261930-46-4 95%
5g
€1159.00 2025-03-19

5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid Related Literature

Additional information on 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid

Introduction to 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic Acid (CAS No. 1261930-46-4)

5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261930-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoic acid derivative features a unique structural motif, combining a 4-chloro-3-methylphenyl group with a 2-fluorobenzoic acid moiety, which imparts distinct chemical and biological properties. The compound’s molecular structure suggests potential applications in the development of novel therapeutic agents, particularly in the realms of inflammation, pain management, and metabolic disorders.

The synthesis and characterization of 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid have been the focus of several recent studies, highlighting its significance in drug discovery. The presence of both chloro and fluoro substituents enhances the compound’s lipophilicity and metabolic stability, making it an attractive candidate for further pharmacological exploration. Researchers have been particularly interested in its interaction with biological targets such as enzymes and receptors, which may contribute to its potential therapeutic effects.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, where small molecules like 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid play a crucial role. The compound’s ability to modulate key signaling pathways has been investigated in vitro and in vivo, revealing promising results in preclinical models. For instance, studies have demonstrated its potential anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins and other inflammatory mediators.

The structural features of 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid also make it a valuable scaffold for structure-activity relationship (SAR) studies. By modifying specific substituents or functional groups, researchers can fine-tune the compound’s pharmacological profile to optimize its efficacy and minimize potential side effects. This approach has been widely adopted in modern drug design, leading to the discovery of several breakthrough therapies.

Moreover, the compound’s fluorine atom is particularly noteworthy. Fluorinated aromatic compounds are known for their improved bioavailability and binding affinity due to the electronegativity and size of fluorine. In 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid, the fluorine substituent at the 2-position of benzoic acid likely contributes to enhanced interactions with biological targets, thereby enhancing its pharmacological activity. This feature has been exploited in various drug candidates, demonstrating fluorine’s versatility as a pharmacophore.

Recent advancements in computational chemistry have further facilitated the study of 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid. Molecular modeling techniques have allowed researchers to predict binding modes and affinity for various biological targets with high accuracy. These predictions have guided experimental efforts, leading to more efficient synthesis strategies and improved understanding of the compound’s mechanism of action.

The benzoic acid core is another critical component of this compound. Benzoic acid derivatives are well-documented for their wide range of biological activities, including antimicrobial, anti-inflammatory, and analgesic properties. By incorporating specific substituents like chloro and fluoro groups, researchers can modulate these properties to develop more potent and selective therapeutic agents. The combination of these structural elements in 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid makes it a promising candidate for further exploration.

In conclusion, 5-(4-Chloro-3-methylphenyl)-2-fluorobenzoic acid (CAS No. 1261930-46-4) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable asset in the development of novel therapeutic interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd